Cas no 52253-32-4 (Urea, N'-hydroxy-N,N-dimethyl-)

Urea, N'-hydroxy-N,N-dimethyl- is a chemically modified urea derivative characterized by the introduction of a hydroxylamine group and dimethyl substitution. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the formation of hydroxamic acids and other nitrogen-containing compounds. Its functional groups enhance chelating properties, which can be leveraged in coordination chemistry and metal ion sequestration. The compound’s stability under controlled conditions and its solubility in polar solvents further contribute to its utility in laboratory and industrial applications. Careful handling is advised due to potential sensitivity to moisture and thermal decomposition.

Urea, N'-hydroxy-N,N-dimethyl- structure

52253-32-4 structure

Product Name:Urea, N'-hydroxy-N,N-dimethyl-

CAS No:52253-32-4

MF:C₃H₈N₂O₂

MW:104.107820510864

CID:360078

PubChem ID:354650

Update Time:2025-05-28

Urea, N'-hydroxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Urea, N'-hydroxy-N,N-dimethyl-
- 3-hydroxy-1,1-dimethylurea
- EN300-309599
- 52253-32-4
- N-hydroxy-N',N'-dimethylurea
- SCHEMBL17329377
- DTXSID10326642
- NSC-606932
- SCHEMBL6791961
- NSC606932
- Inchi： 1S/C3H8N2O2/c1-5(2)3(6)4-7/h7H,1-2H3,(H,4,6)
- InChI Key： SJIIGPWRRLKCEI-UHFFFAOYSA-N
- SMILES： O=C(NO)N(C)C

Computed Properties

Exact Mass: 104.05864
Monoisotopic Mass: 104.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 71.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.57

Urea, N'-hydroxy-N,N-dimethyl- Pricemore >>

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